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For Researchers, Scientists, and Drug Development Professionals

Sodium hypobromite (NaBrO), a bromine analog of sodium hypochlorite, is a reactive

chemical species with applications in organic synthesis and as a disinfectant. However, its

inherent instability in aqueous solutions presents challenges for its storage and application.

This technical guide provides an in-depth analysis of the degradation kinetics and mechanisms

of sodium hypobromite, offering crucial data and experimental insights for professionals

working with this compound.

Core Degradation Pathway: Disproportionation
The primary route of sodium hypobromite degradation in aqueous solution is through a

disproportionation reaction, where the hypobromite ion (BrO⁻) is simultaneously oxidized and

reduced to form bromide (Br⁻) and bromate (BrO₃⁻) ions.[1][2][3] The overall stoichiometry of

this reaction is:

3 NaOBr → 2 NaBr + NaBrO₃[2]

The stability of sodium hypobromite solutions is highly dependent on several factors,

including pH, temperature, and concentration.[1]
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The kinetics of hypobromous acid (HOBr), the protonated form of the hypobromite ion, have

been studied in detail. The disproportionation reaction is second-order with respect to the total

Br(I) concentration (HOBr + OBr⁻). The rate of degradation is significantly influenced by the pH

of the solution.

A comprehensive study by Beckwith and Margerum (1997) provides key kinetic data at 25.0 °C.

The rate expression for the degradation is given by:

-d[Br(I)]/dt = n{(c/(c + [H⁺])k₁ₐ + kₙ[B])[HOBr]² + k₁ₑ[OBr⁻]²}[3][4]

Where:

n is a stoichiometric factor that varies from 2 to 5 depending on the pH.

c is a ratio of rate constants equal to 0.03 M.

k₁ₐ is the second-order rate constant for the reaction of two HOBr molecules.

kₙ[B] represents the general-base-assisted pathway.

k₁ₑ is the second-order rate constant for the reaction of two OBr⁻ ions.

The following table summarizes the key kinetic parameters for the degradation of sodium
hypobromite at 25.0 °C.

Parameter Value Conditions Reference

k₁ₐ (HOBr + HOBr) 2 x 10⁻³ M⁻¹s⁻¹ pH 3-8 [3][4]

k₁ₑ (OBr⁻ + OBr⁻) 6 x 10⁻⁷ M⁻¹s⁻¹ pH > 11 [3][4]

kₙ (HPO₄²⁻ catalysis) 0.05 M⁻²s⁻¹ - [3][4]

kₙ (CO₃²⁻ catalysis) 0.33 M⁻²s⁻¹ - [3][4]

The rate of disproportionation is at its maximum between pH 3 and 8.[3][4] Above pH 8, as the

concentration of the less reactive hypobromite ion (OBr⁻) increases, the rate of degradation

significantly decreases.[3][4] Below pH 3, the rate is also suppressed due to the reversibility of

the initial steps in the degradation mechanism.[3][4]
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While specific activation energy for the disproportionation of sodium hypobromite was not

found in the reviewed literature, related reactions have reported activation energies in the

range of 58 to 95 kJ/mol under various conditions.[4]

Proposed Degradation Mechanism
The disproportionation of hypobromous acid is a multi-step process. The proposed mechanism

involves the formation of intermediate bromine oxides. The following diagram illustrates the key

steps in the degradation pathway.
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Proposed mechanism for hypobromous acid disproportionation.

Experimental Protocols
The following provides a generalized methodology for studying the kinetics of sodium
hypobromite degradation, based on the procedures described by Beckwith and Margerum

(1997).
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Materials and Solution Preparation
Sodium Hypobromite Solution: Can be prepared by adding bromine (Br₂) to a cooled

solution of sodium hydroxide (NaOH). The concentration of the resulting NaOBr solution can

be determined by spectrophotometry or titration.

Buffers: Phosphate and carbonate buffers are used to maintain a constant pH throughout the

experiment.

Reagents: Perchloric acid (HClO₄) and sodium hydroxide (NaOH) for pH adjustments. All

solutions should be prepared using deionized water.

Low-Bromide Hypobromous Acid: For studies at low pH, bromide ions can be removed from

the hypobromite solution by reaction with silver hydroxide (AgOH).[4]

Kinetic Measurements
Instrumentation: A UV-Vis spectrophotometer equipped with a thermostated cell holder is

used to monitor the reaction.

Wavelength Selection: The disappearance of hypobromite (or hypobromous acid) is typically

monitored at a wavelength where it has a significant absorbance, for example, around 260

nm for HOBr.[4]

Experimental Procedure:

A buffered solution is brought to the desired temperature in the spectrophotometer cell.

The reaction is initiated by adding a small volume of a stock sodium hypobromite
solution to the buffer.

The absorbance is recorded as a function of time.

Data Analysis:

The absorbance data is converted to concentration using the Beer-Lambert law.
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The reaction order and rate constants are determined by plotting the concentration data

versus time (e.g., ln[NaOBr] vs. time for a first-order reaction, or 1/[NaOBr] vs. time for a

second-order reaction) or by using integrated rate laws.

Workflow for Kinetic Analysis
The logical flow for conducting a kinetic study of sodium hypobromite degradation is outlined

below.
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Experiment
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Plot Concentration vs. Time

Determine Reaction Order and Rate Constant (k)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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